Cas no 92286-43-6 (3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole)

3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 4-chlorophenyl group at the 3-position and a 3-chloropropyl group at the 5-position. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of chlorine atoms enhances its electrophilic properties, facilitating further functionalization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and cyclization processes. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for precise applications in research and industrial settings.

3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole structure

92286-43-6 structure

Product Name:3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole

CAS No:92286-43-6

MF:C₁₁H₁₀Cl₂N₂O

MW:257.11590051651

CID:817054

PubChem ID:7131398

Update Time:2025-06-08

3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Oxadiazole,3-(4-chlorophenyl)-5-(3-chloropropyl)-
- 3-(4-CHLOROPHENYL)-5-(3-CHLOROPROPYL)-1,2,4-OXADIAZOLE
- CS-0300141
- EN300-15158
- 92286-43-6
- DTXSID20427917
- Z118257806
- AKOS001137190
- 3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole
- MDL： MFCD07355848
- Inchi： 1S/C11H10Cl2N2O/c12-7-1-2-10-14-11(15-16-10)8-3-5-9(13)6-4-8/h3-6H,1-2,7H2
- InChI Key： WAQWXSYGLUTHOT-UHFFFAOYSA-N
- SMILES： ClCCCC1=NC(C2C=CC(=CC=2)Cl)=NO1

Computed Properties

Exact Mass: 256.017018
Monoisotopic Mass: 256.017018
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9
XLogP3: 3.7

Experimental Properties

Density: 1.307
Boiling Point: 384.3°Cat760mmHg
Flash Point: 186.2°C
Refractive Index: 1.556

3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C995855-25mg	3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole	92286-43-6	25mg	$ 50.00	2022-06-06
TRC	C995855-50mg	3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole	92286-43-6	50mg	$ 95.00	2022-06-06
TRC	C995855-250mg	3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole	92286-43-6	250mg	$ 320.00	2022-06-06
Enamine	EN300-15158-0.05g	3-(4-chlorophenyl)-5-(3-chloropropyl)-1,2,4-oxadiazole	92286-43-6	0.05g	$66.0	2023-02-09
Enamine	EN300-15158-0.1g	3-(4-chlorophenyl)-5-(3-chloropropyl)-1,2,4-oxadiazole	92286-43-6	0.1g	$98.0	2023-02-09
Enamine	EN300-15158-0.25g	3-(4-chlorophenyl)-5-(3-chloropropyl)-1,2,4-oxadiazole	92286-43-6	0.25g	$142.0	2023-02-09
Enamine	EN300-15158-0.5g	3-(4-chlorophenyl)-5-(3-chloropropyl)-1,2,4-oxadiazole	92286-43-6	0.5g	$271.0	2023-02-09
Enamine	EN300-15158-1.0g	3-(4-chlorophenyl)-5-(3-chloropropyl)-1,2,4-oxadiazole	92286-43-6	1.0g	$371.0	2023-02-09
Enamine	EN300-15158-2.5g	3-(4-chlorophenyl)-5-(3-chloropropyl)-1,2,4-oxadiazole	92286-43-6	2.5g	$726.0	2023-02-09
Enamine	EN300-15158-5.0g	3-(4-chlorophenyl)-5-(3-chloropropyl)-1,2,4-oxadiazole	92286-43-6	5.0g	$1074.0	2023-02-09

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